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Get Quote

Technical Guide & Whitepaper[1]

Executive Summary & Compound Identity
2-Methoxy-4-(1-methylethyl)phenol (CAS: 53587-16-9), commonly known as 4-

Isopropylguaiacol, represents a structural hybrid of the guaiacol (2-methoxyphenol) and

thymol/carvacrol (isopropyl-methylphenol) families.[1] Widely utilized in fragrance chemistry

and as a synthesis intermediate, its metabolic fate is of critical interest due to the potential

formation of reactive quinone species.

This guide provides a high-fidelity prediction of its metabolic pathways, leveraging Structure-

Activity Relationships (SAR) of structurally analogous phenolic ethers.[1] We focus on the

dichotomy between clearance pathways (Phase II conjugation) and bioactivation pathways

(Phase I O-demethylation), providing a roadmap for experimental validation.

Chemical Identity Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12684608#bc-rfq
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O3/c1-11-6-7-3-4-8(10)9(5-7)12-2/h3-5%2C10H%2C6H2%2C1-2H3
https://www.benchchem.com/product/b12684608/docs?utm_src=pdf-body#metabolic-pathway-prediction-for-2-methoxy-4-1-methylethyl-phenol
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O3/c1-11-6-7-3-4-8(10)9(5-7)12-2/h3-5%2C10H%2C6H2%2C1-2H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H12O3/c1-11-6-7-3-4-8(10)9(5-7)12-2/h3-5%2C10H%2C6H2%2C1-2H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12684608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name 2-Methoxy-4-(1-methylethyl)phenol

Common Name 4-Isopropylguaiacol

Molecular Formula C₁₀H₁₄O₂

MW 166.22 g/mol

Key Functional Groups

Phenolic -OH (Acidic/Nucleophilic), Methoxy

ether (Metabolically labile), Isopropyl

(Lipophilic/Oxidizable)

In Silico & Mechanistic Pathway Prediction
Metabolic prediction for 4-Isopropylguaiacol relies on evaluating the electronic and steric

accessibility of its three primary Sites of Metabolism (SOM).

The Metabolic Logic (Causality)[1]
Phase II Dominance (The "Soft" Spot): The molecule possesses a free phenolic hydroxyl

group.[1] In biological systems (hepatocytes), this is the "path of least resistance." Uridine 5'-

diphospho-glucuronosyltransferases (UGTs) and Sulfotransferases (SULTs) will rapidly

conjugate this position, rendering the molecule hydrophilic for excretion.[1]

Prediction: >60% of clearance will be via direct Glucuronidation/Sulfation.[1]

Phase I O-Demethylation (The "Hard" Spot - Bioactivation): The methoxy group at the ortho

position is a classic substrate for Cytochrome P450 enzymes (specifically CYP2C19 and

CYP2D6).[1] Removal of the methyl group exposes a second hydroxyl, forming 4-

isopropylcatechol.[1]

Risk:[1][2] Catechols are redox-active.[1] They can auto-oxidize to o-quinones, which are

potent electrophiles capable of covalent binding to proteins (toxicity) or DNA (genotoxicity).

[1]

Phase I Alkyl Oxidation: The isopropyl side chain contains a tertiary benzylic carbon and two

primary methyl carbons.[1]
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Benzylic Hydroxylation:[1] Chemically favorable due to radical stability but sterically

hindered.[1]

Terminal Hydroxylation:[1] CYP-mediated

-oxidation leads to an alcohol, which subsequently oxidizes to a carboxylic acid.[1]

Predicted Pathway Diagram (Graphviz)[1]
The following diagram maps the predicted metabolic cascade, highlighting the critical

"Bioactivation" branch.
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Figure 1: Predicted metabolic tree for 4-Isopropylguaiacol.[1] Green nodes indicate safe

clearance; Red/Yellow nodes indicate potential toxicity risks.[1]

Experimental Validation Protocols
To validate the predictions above, a tiered experimental approach is required. As a Senior

Scientist, I recommend moving beyond simple "disappearance" assays to "mechanistic

interrogation."

Tier 1: Metabolic Stability & Metabolite Identification
Objective: Determine intrinsic clearance (
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) and identify major metabolites.[1]

Protocol:

System: Cryopreserved Human Hepatocytes (pool of 10+ donors) to capture both Phase I

(CYP) and Phase II (UGT/SULT) activity.[1]

Incubation:

Test concentration: 1 µM and 10 µM (to assess saturation).

Timepoints: 0, 15, 30, 60, 90 min.

Cofactors: Supplement with UDPGA (for glucuronidation) and PAPS (for sulfation) if using

S9 fraction; hepatocytes contain these endogenously.[1]

Analysis: LC-HRMS (High-Resolution Mass Spectrometry) using a Q-TOF or Orbitrap.[1]

Scan Mode: Data-Dependent Acquisition (DDA) with polarity switching (Pos/Neg).[1]

Search List:

Parent [M-H]⁻: 165.0916[1]

Glucuronide [+176 Da][1]

Sulfate [+80 Da][1]

Demethylated (Catechol) [-14 Da][1]

Hydroxylated [+16 Da][1]

Tier 2: Reactive Metabolite Trapping (The "Safety Net")
Objective: Confirm if the O-demethylation pathway leads to reactive quinones (the "Red Node"

in Figure 1).[1]

Causality: If 4-isopropylcatechol is formed, it can oxidize to a quinone.[1] Quinones are "soft"

electrophiles that react with "soft" nucleophiles like Glutathione (GSH).[1]
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Protocol:

System: Human Liver Microsomes (HLM) + NADPH.[1]

Trapping Agent: Add Glutathione (GSH) or N-Acetylcysteine (NAC) at 5 mM to the

incubation.[1]

Detection: Look for GSH adducts in LC-MS.

Mass Shift: Parent - 14 Da (demethylation) + 14 Da (oxidation to quinone?[1] No, oxidation

is -2H) + 307 Da (GSH).[1]

Target Mass: Look for [Catechol + GSH - 2H].[1]

Interpretation: Detection of a GSH adduct confirms the formation of a reactive quinone

intermediate, flagging the compound for potential idiosyncratic toxicity (DILI risk).

Enzymology & Isoform Mapping[1]
Understanding which enzyme performs the catalysis is vital for predicting Drug-Drug

Interactions (DDIs).[1]
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Metabolic Route Likely CYP/UGT Isoforms Rationale (SAR)

O-Demethylation CYP2C19, CYP2D6

CYP2D6 prefers basic amines

but is also the primary O-

demethylase for phenyl ethers

(e.g., Codeine,

Dextromethorphan).[1]

CYP2C19 often handles

neutral ethers (e.g.,

Omeprazole).

Side-chain Oxidation CYP3A4

The large, lipophilic binding

pocket of CYP3A4

accommodates the isopropyl

group for terminal

hydroxylation.

Glucuronidation UGT1A9, UGT1A6

UGT1A9 and 1A6 are the

"phenol specialists" in the

human liver.

Sulfation SULT1A1

The primary phenol

sulfotransferase; high affinity,

low capacity (often saturates at

high doses).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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